1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-cyclohexyl-2-[(3,4-dichlorophenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C20H28Cl2N2/c21-17-9-8-15(13-18(17)22)14-24-12-11-23-10-4-7-19(23)20(24)16-5-2-1-3-6-16/h8-9,13,16,19-20H,1-7,10-12,14H2
• InChI Key: BEZVXVHCCOVMBX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2C3CCCN3CCN2CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H28Cl2N2
• Molecular Weight: 367.4 g/mol

Description

1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is known to have a unique structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain. This leads to a reduction in the activity of neurons, which in turn leads to the observed pharmacological effects.
Biochemical and Physiological Effects
1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have anticonvulsant properties, which makes it a potential treatment for epilepsy. It also has analgesic properties, which makes it a potential treatment for pain. Additionally, it has anti-inflammatory properties, which makes it a potential treatment for inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine in lab experiments is that it has a unique structure that makes it a promising candidate for drug development. Additionally, it has been found to exhibit a wide range of pharmacological activities, which makes it a versatile compound for testing. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine. One potential direction is to further investigate its mechanism of action in order to better understand how it produces its pharmacological effects. Another potential direction is to explore its potential as a treatment for various medical conditions such as epilepsy, pain, and inflammation. Additionally, there is a need for further research on the safety and toxicity of this compound in order to determine its suitability for use in humans.

Synthesis Methods

The synthesis of 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine involves a series of chemical reactions. One of the most common methods used for its synthesis is the reaction between cyclohexylamine and 3,4-dichlorobenzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then reacted with pyrazine to form the final compound.

Scientific Research Applications

1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to exhibit a wide range of pharmacological activities such as anticonvulsant, analgesic, and anti-inflammatory properties. This makes it a promising candidate for drug development.